Cas no 75163-71-2 (Pyrazine, 2,3-dibromo-5,6-diphenyl-)

• Product Name: Pyrazine, 2,3-dibromo-5,6-diphenyl-
• CAS No: 75163-71-2
• MF: C₁₆H₁₀Br₂N₂
• MW: 390.072001934052
• CID: 580675
• PubChem ID: 266776
• Update Time: 2025-04-19

Pyrazine, 2,3-dibromo-5,6-diphenyl- Chemical and Physical Properties

Names and Identifiers

• Pyrazine, 2,3-dibromo-5,6-diphenyl-
• 2,3-dibromo-5,6-diphenylpyrazine
• NSC-105561
• DTXSID20295794
• NSC105561
• 75163-71-2
• SCHEMBL24501024

• Inchi： 1S/C16H10Br2N2/c17-15-16(18)20-14(12-9-5-2-6-10-12)13(19-15)11-7-3-1-4-8-11/h1-10H
• InChI Key： SLVBMGDLQPDWEE-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(C2C=CC=CC=2)C(C2C=CC=CC=2)=N1)Br

Computed Properties

• Exact Mass: 387.9211
• Monoisotopic Mass: 387.921
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Density: 1.633
• Boiling Point: 390.6°Cat760mmHg
• Flash Point: 190°C
• Refractive Index: 1.648
• PSA: 25.78